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Compound of Interest

Compound Name: Diisobutyl disulfide

Cat. No.: B074427

An In-depth Technical Guide on Diisobutyl Disulfide for Researchers, Scientists, and Drug
Development Professionals.

This guide provides a comprehensive overview of Diisobutyl disulfide, covering its chemical
and physical properties, synthesis, analytical methods, and potential, though underexplored,
relevance in biological systems. The information is tailored for professionals in research and
development, with a focus on structured data, detailed protocols, and visual workflows to
support laboratory applications.

Core Molecular and Physical Properties

Diisobutyl disulfide, also known as isobutyl disulfide or by its IUPAC name 2-methyl-1-(2-
methylpropyldisulfanyl)propane, is an organic sulfur compound.[1][2] Its fundamental properties
are summarized below.

Molecular Identity:
e Molecular Formula: CsH1sS2[1][2][3]
e Molecular Weight: 178.35 g/mol [3]

The key physical and chemical properties of Diisobutyl disulfide are presented in Table 1 for
easy reference.
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Property Value Reference(s)
CAS Number 1518-72-5 [3]
Appearance (-:olc-)rless to light yellow, clear 1]
liquid

Odor Distinctive, pungent [2]

Boiling Point 109 °C at 13 mmHg [4]

Density 0.93 g/cm (at 20°C) [4]

Refractive Index ~1.49 (at 20°C) [4]

Flash Point 67 °C [4]

- Insoluble in water; soluble in
Solubility ] [2]
organic solvents

Purity (Typical) >98.0% (GC) [4]

Synthesis of Diisobutyl Disulfide: Experimental
Protocol

While specific, detailed protocols for Diisobutyl disulfide are not readily available in peer-
reviewed literature, a general and robust method for the synthesis of symmetrical dialkyl
disulfides involves the reaction of an alkyl halide with a source of disulfide anions. The following
protocol is a representative method adapted from procedures for similar compounds, such as
dipropyl disulfide.[5][6]

Protocol: Synthesis from Isobutyl Halide and Sodium
Disulfide

This method describes the in-situ preparation of sodium disulfide, followed by its reaction with
an isobutyl halide (e.g., isobutyl bromide) to yield Diisobutyl disulfide.

Materials and Reagents:

* |Isobutyl bromide (or other suitable isobutyl halide)
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e Sodium sulfide nonahydrate (Na2S-9H20)

o Elemental sulfur (Ss)

o Ethanol

e Deionized water

» Diethyl ether (or other suitable extraction solvent)

o Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate (MgSOa)

o Three-necked round-bottom flask

o Reflux condenser, dropping funnel, and magnetic stirrer

e Separatory funnel

 Rotary evaporator

Procedure:

e Preparation of Sodium Disulfide Solution:

o In a three-necked round-bottom flask equipped with a reflux condenser and magnetic
stirrer, dissolve sodium sulfide nonahydrate (1.2 equivalents) in a mixture of deionized
water and ethanol.

o To this solution, add finely ground elemental sulfur (1.1 equivalents).

o Heat the mixture to reflux with vigorous stirring. Continue heating until all the sulfur has
dissolved, which is indicated by the formation of a clear, reddish-brown solution.

e Reaction with Isobutyl Bromide:

o Allow the sodium disulfide solution to cool slightly.
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o

o

Using a dropping funnel, add isobutyl bromide (1.0 equivalent) dropwise to the stirred
solution while maintaining a gentle reflux. The addition should be controlled over a period
of approximately 30-45 minutes.

After the addition is complete, continue heating the reaction mixture under reflux for an
additional 2-3 hours to ensure the reaction goes to completion.

e Work-up and Purification:

[¢]

Cool the reaction mixture to room temperature.
Transfer the mixture to a separatory funnel.

Add diethyl ether to the separatory funnel and shake vigorously to extract the Diisobutyl
disulfide into the organic layer.

Separate the organic layer. Perform two additional extractions of the aqueous layer with
diethyl ether to maximize yield.

Combine all organic extracts and wash them sequentially with deionized water and then
with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the solution to remove the drying agent.

Remove the diethyl ether solvent using a rotary evaporator to yield the crude Diisobutyl
disulfide.

o Optional Final Purification:

o

If necessary, the crude product can be further purified by vacuum distillation.
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Caption: Workflow for the synthesis of Diisobutyl disulfide.
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Analytical Protocols: GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective method for the
identification and quantification of volatile sulfur compounds like Diisobutyl disulfide.[7][8]

Protocol: GC-MS Analysis

This protocol outlines a general procedure for the analysis of Diisobutyl disulfide. Instrument
parameters should be optimized for the specific equipment and sample matrix used.

Materials and Equipment:

o Gas Chromatograph with Mass Spectrometer detector (GC-MS)

o Appropriate capillary column (e.g., DB-Sulfur SCD or equivalent non-polar column)[9]
e Helium (carrier gas)

» Diisobutyl disulfide standard

o Suitable solvent (e.g., hexane or isooctane)

e Volumetric flasks and microsyringes

Procedure:

o Standard and Sample Preparation:

o Prepare a stock solution of Diisobutyl disulfide standard at a known concentration (e.g.,
1000 ppm) in a suitable solvent.

o Create a series of calibration standards by performing serial dilutions of the stock solution.

o Dilute the sample to be analyzed in the same solvent to ensure its concentration falls
within the calibration range.

e Instrument Setup (Example Parameters):[9][10]

o Inlet Temperature: 250-275 °C
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o Carrier Gas: Helium with a constant flow rate (e.g., 1.5-2.0 mL/min).
o Oven Temperature Program:

= |nitial temperature: 50 °C, hold for 2 minutes.

= Ramp: 10 °C/min to 250 °C.

» Final hold: Hold at 250 °C for 5 minutes.
o Mass Spectrometer Parameters:

» |onization Mode: Electron lonization (EIl) at 70 eV.

» Scan Range: m/z 40-300.

= |on Source Temperature: 230 °C.

o Data Acquisition and Analysis:

[e]

Inject a fixed volume (e.g., 1 pL) of each standard and sample into the GC-MS.
o Acquire the total ion chromatogram (TIC).

o Identify the peak for Diisobutyl disulfide based on its retention time (confirmed by
injecting the pure standard) and its characteristic mass spectrum.

o Construct a calibration curve by plotting the peak area against the concentration for the
standards.

o Determine the concentration of Diisobutyl disulfide in the sample by comparing its peak
area to the calibration curve.

Sample Preparation

Prepare Standards
& Samples

GC-MS Analysis Data Processing
P Separation o . Identify Peak by Quantify using .
Inject into GC Gt lonization (El) Mass Analysis Retention Time & MS Integrate Peak Area @ e ion
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Caption: General workflow for GC-MS analysis of Diisobutyl disulfide.

Biological Activity and Relevance in Drug
Development

Currently, there is a lack of specific research into the biological activities or signaling pathways
directly modulated by Diisobutyl disulfide. However, the broader class of organosulfur
compounds, particularly those derived from natural sources like garlic, are subjects of
extensive study.

Diallyl disulfide (DADS), a well-known compound from garlic, has been shown to exert anti-
inflammatory and antioxidant effects.[11][12] It modulates key cellular signaling pathways,
including the Nrf-2/HO-1 pathway, which is a primary regulator of the cellular antioxidant
response, and suppresses the pro-inflammatory NF-kB pathway.[12]

While direct evidence for Diisobutyl disulfide is absent, its structural similarity to other
bioactive disulfides suggests it could be a candidate for investigation in these areas.
Researchers in drug development may consider exploring its potential to modulate similar
pathways. Below is a representative diagram of the Nrf-2 antioxidant response pathway, which
is @ common target for therapeutic investigation and is known to be activated by other
disulfides.
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Caption: The Nrf-2 signaling pathway, a potential target for disulfide compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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